Cas no 135-10-4 (2-amino-5-[[(2-carboxyphenyl)amino]sulphonyl]benzoic acid)

• Product Name: 2-amino-5-[[(2-carboxyphenyl)amino]sulphonyl]benzoic acid
• CAS No: 135-10-4
• MF: C₁₄H₁₂N₂O₆S
• MW: 336.319882392883
• CID: 900487
• Update Time: 2025-04-19

2-amino-5-[[(2-carboxyphenyl)amino]sulphonyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-[[(2-carboxyphenyl)amino]sulphonyl]benzoic acid
• 2-amino-5-[(2-carboxyphenyl)sulfamoyl]benzoic acid
• 2-Amino-5-(((2-carboxyphenyl)amino)sulphonyl)benzoic acid
• Benzoic acid, 2-amino-5-(((2-carboxyphenyl)amino)sulfonyl)-
• 2-Amino-5-[[(2-carboxyphenyl)amino]sulfonyl]benzoic acid
• 4-Amino-3-carboxy-N-(2-carboxyphenyl)-benzenesulfonamide

• Inchi： 1S/C14H12N2O6S/c15-11-6-5-8(7-10(11)14(19)20)23(21,22)16-12-4-2-1-3-9(12)13(17)18/h1-7,16H,15H2,(H,17,18)(H,19,20)
• InChI Key： JRNYSJXPPZZAQR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(NC2=CC=CC=C2C(O)=O)(=O)=O)=CC=C1N

Computed Properties

• Exact Mass: 336.04166
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 16
• XLogP3: 1.9

Experimental Properties

• PSA: 146.79